Cas no 141699-55-0 (1-Boc-3-hydroxyazetidine)

1-Boc-3-hydroxyazetidine Properties

Names and Identifiers

• BUTTPARK 75\04-65
• 3-HYDROXYAZETIDINE, N-BOC PROTECTED
• 3-HYDROXY-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-N-BOC-3-HYDROXYAZETIDINE
• 1-BOC-3-(HYDROXY)AZETIDINE
• TERT-BUTYL 3-HYDROXYAZETIDINE-1-CARBOXYLATE
• N-BOC-3-HYDROXYAZETIDINE
• 1-TERT-BUTOXYCARBONYL-3-AZETIDINOL
• 1-t-Butyloxycarbonyl-3-hydroxyazetidine
• PS-6159
• tert-Butyl 3-hydroxy-azetidine-1-carboxylate
• 1-Boc-(3-Hydroxy)azetidine
• N-BOC-3-azetidinol
• n-boc-3-hydroxy azetidine
• BCP26965
• STK506055
• t-butyl 3-hydroxyazetidine-1-carboxylate
• F0001-0492
• AC-1058
• SY006300
• HY-40142
• MFCD04115305
• 1-Boc-3-hydroxyazetidine, 97%
• 1-(tert-Butoxycarbonyl)-3-hydroxyazetidine
• 1-tert-butoxycarbonylazetidin-3-ol
• 3-Hydroxy-azetidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-hydroxyazetidine-1-carboxylate
• 1-t-butoxycarbonyl-3-hydroxyazetidine
• Boc-3-hydroxyazetidine
• 3-hydroxyazetidine-1-carboxylic acid t-butyl ester
• t-butyl3-hydroxyazetidine-1-carboxylate
• 1-Tertbutoxycarbonyl-azetidin-3-ol
• tert-butyl3-hydroxyazetidine-1-carboxylate
• 141699-55-0
• 1-AZETIDINECARBOXYLIC ACID, 3-HYDROXY-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl 3-hydroxy-1-azetidinecarboxylate
• 3-hydroxyazetidine, n-boc protected
• 3-Hydroxy-azetidine-1-carboxlic acid tert-butyl ester
• B2922
• DTXSID20373546
• tert-butyl-3 hydroxyazetidine-1-carboxylate
• 1-boc-3-azetidinol
• N-BOC-AZETIDIN-3-OL
• N-tert-Butyloxycarbonylazetidin-3-ol
• N-Boc-3-hydroxy-azetidine
• AKOS005146178
• CS-W009254
• EN300-65114
• 3-Hydroxyazetidine-1-carboxylic Acid tert-Butyl Ester
• PB14388
• Q-103126
• 1-n-boc-3-hydroxyazetidine
• 1-Tert-butoxycarbonyl-azetidin-3-ol
• BP-11968
• tert-butyl 3-hydroxy-1-azetanecarboxylate
• SCHEMBL216412
• DB-007745
• BBL104429
• 1-Boc-3-hydroxyazetidine
• 1,1-Dimethylethyl 3-hydroxy-1-azetidinecarboxylate
• 1,1-dimethylethyl 3-hydroxyazetidine-1-carboxylate
• TERT-BUTYL-3-HYDROXYAZETIDINE-1-CARBOXYLATE
• CHEMBL4522379
• ALBB-009728
• N-Boc-3-hydroxyazetidine
• +Expand

• MDL： MFCD04115305
• InChIKey： XRRXRQJQQKMFBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15NO3/c1-8(2,3)12-7(11)9-4-6(10)5-9/h6,10H,4-5H2,1-3H3
• SMILES： CC(C)(C)OC(=O)N1CC(C1)O
• BRN： 7869546

Computed Properties

• Exact Mass: 173.105193g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 173.105193g/mol
• Monoisotopic Mass: 173.105193g/mol
• Topological Polar Surface Area: 49.8Ų
• Heavy Atom Count: 12
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.53590
• PSA: 49.77000
• Refractive Index: 1.511
• Boiling Point: 253.7±33.0 °C(Predicted)
• Melting Point: 36-43°C
• Flash Point: >110℃
• Solubility: soluble in Methanol
• Color/Form: White or cream powder
• Solubility: Not determined
• pka: 14.16±0.20(Predicted)
• Density: 1.184±0.06 g/cm3(Predicted)

1-Boc-3-hydroxyazetidine Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37/39
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38-41-22
• Signal Word：Danger
• TSCA：No
• HazardClass：IRRITANT

1-Boc-3-hydroxyazetidine Customs Data

• HS CODE：29339900